Cas no 1805475-63-1 (2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid
• CAS No: 1805475-63-1
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4883762
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-4-1-3(2-5(14)15)8(13(16)17)12-6(4)7(10)11/h1,7H,2H2,(H,14,15)
• InChI Key： RMJPJTWOPQPGRK-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)N=C(C(=C1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid

Research Brief on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid (CAS: 1805475-63-1)

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid (CAS: 1805475-63-1) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most significant findings in recent research is the role of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid as a precursor in the synthesis of fluorinated heterocycles. These heterocycles are of great interest due to their enhanced metabolic stability and bioavailability, which are critical properties for pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the construction of potent kinase inhibitors, highlighting its versatility in medicinal chemistry applications.

In addition to its synthetic utility, 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). This finding opens up new avenues for the development of next-generation antimicrobial agents, particularly in the face of rising antibiotic resistance.

The mechanistic studies of this compound reveal that its biological activity is likely attributed to the electron-withdrawing effects of the nitro and difluoromethyl groups, which enhance its interaction with target enzymes. Computational docking studies have further elucidated its binding modes, providing valuable insights for structure-activity relationship (SAR) optimization. Researchers are now focusing on modifying the core structure to improve potency and selectivity.

Despite these promising results, challenges remain in the large-scale synthesis and formulation of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid. Recent advancements in flow chemistry and catalytic fluorination techniques have addressed some of these issues, but further optimization is needed to ensure cost-effectiveness and scalability. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-acetic acid represents a valuable building block in medicinal chemistry with potential applications in drug discovery and antimicrobial development. Ongoing research aims to fully exploit its chemical and biological properties, paving the way for innovative therapeutic solutions. Future studies should focus on in vivo efficacy and toxicological profiling to validate its clinical potential.